![molecular formula C13H16Cl2N2 B1371707 [(2-Methylphenyl)(4-pyridinyl)methyl]amine dihydrochloride CAS No. 1185300-66-6](/img/structure/B1371707.png)
[(2-Methylphenyl)(4-pyridinyl)methyl]amine dihydrochloride
Overview
Description
“[(2-Methylphenyl)(4-pyridinyl)methyl]amine dihydrochloride” is a chemical compound with the molecular formula C13H16Cl2N2 . It belongs to the class of organic compounds known as amines, which are organic compounds that contain a basic nitrogen atom with a lone pair of electrons .
Synthesis Analysis
The synthesis of similar compounds often involves reactions such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular structure of a compound like “this compound” would likely involve a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) attached to a methylphenyl group and a methylamine group .
Chemical Reactions Analysis
The chemical reactions of a compound like “this compound” would depend on its functional groups. Amines, for example, are basic and can react with acids to form salts. They can also undergo reactions such as alkylation, acylation, and sulfonation .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would depend on its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .
Scientific Research Applications
Formation of Heterocyclic Aromatic Amines
Research has identified phenylacetaldehyde and 2-phenylethylamine as precursors in the formation of PhIP, a heterocyclic aromatic amine found in cooked food, through reactions with creatinine. Key intermediates in this process include aldol addition and condensation products of phenylacetaldehyde with creatinine, which play significant roles in the formation mechanism of PhIP (Zöchling & Murkovic, 2002).
Synthesis of Potential Ligands
New bis-bidentate ligands have been synthesized for potential applications in metal complex wires. These ligands are formed through the condensation of readily available chemicals, indicating their potential in the synthesis of polydentate ligands and their thermo-stability has been assessed (Hadda et al., 2007).
Identification and Derivatization of Cathinones
A study identified novel hydrochloride salts of cathinones and examined their properties through various spectroscopic methods. The use of thionation and amination reactions was presented for the identification of selected cathinones, showcasing the compound's role in forensic and analytical chemistry (Nycz et al., 2016).
Kinetics and Mechanism Studies
Investigations into the kinetics and mechanisms of reactions involving diaryl carbonates and pyridines have been conducted. These studies provide insights into the behavior of compounds under various conditions, contributing to the understanding of their reactivity and potential applications in chemical synthesis (Castro et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on a compound like “[(2-Methylphenyl)(4-pyridinyl)methyl]amine dihydrochloride” could include exploring its potential uses in various fields, such as medicine, materials science, or environmental science. This could involve studying its properties, developing new methods for its synthesis, or investigating its mechanism of action .
properties
IUPAC Name |
(2-methylphenyl)-pyridin-4-ylmethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2.2ClH/c1-10-4-2-3-5-12(10)13(14)11-6-8-15-9-7-11;;/h2-9,13H,14H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXGXZKIFXHVRKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C2=CC=NC=C2)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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